Cas no 802027-25-4 (2-(1-methyl-1H-imidazol-5-yl)ethan-1-ol)

2-(1-methyl-1H-imidazol-5-yl)ethan-1-ol structure

802027-25-4 structure

Product Name:2-(1-methyl-1H-imidazol-5-yl)ethan-1-ol

CAS No:802027-25-4

MF:C₆H₁₀N₂O

MW:126.156401157379

CID:4659305

PubChem ID:54505979

Update Time:2024-10-27

2-(1-methyl-1H-imidazol-5-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

- 2-(1-methyl-1H-imidazol-5-yl)ethan-1-ol
- 1-Methyl-1H-imidazole-5-ethanol (ACI)
- Imidazole-5-ethanol, 1-methyl- (8CI)
- DB-191198
- 1-Methyl-1h-imidazole-5-ethanol
- AKOS006311909
- CS-0159282
- 2-(3-methylimidazol-4-yl)ethanol
- SCHEMBL9597203
- CHB02725
- 2-(1-Methyl-1H-imidazol-5-yl)ethanol
- EN300-139690
- 802027-25-4
- CHEMBL4591504
- AT15579
- MFCD09926304
- Inchi： 1S/C6H10N2O/c1-8-5-7-4-6(8)2-3-9/h4-5,9H,2-3H2,1H3
- InChI Key： NFMVPDIGCAXICP-UHFFFAOYSA-N
- SMILES： OCCC1N(C)C=NC=1

Computed Properties

Exact Mass: 126.079312947g/mol
Monoisotopic Mass: 126.079312947g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 9
Rotatable Bond Count: 2
Complexity: 87.1
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.4
Topological Polar Surface Area: 38Å²

2-(1-methyl-1H-imidazol-5-yl)ethan-1-ol Pricemore >>

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TRC	M222653-10mg	2-(1-methyl-1H-imidazol-5-yl)ethan-1-ol	802027-25-4		10mg	$ 70.00	2022-06-04
TRC	M222653-50mg	2-(1-methyl-1H-imidazol-5-yl)ethan-1-ol	802027-25-4		50mg	$ 230.00	2022-06-04
TRC	M222653-100mg	2-(1-methyl-1H-imidazol-5-yl)ethan-1-ol	802027-25-4		100mg	$ 340.00	2022-06-04
abcr	AB549324-100 mg	2-(1-Methyl-1H-imidazol-5-yl)ethanol; .	802027-25-4		100MG	€529.50	2023-02-01
abcr	AB549324-250 mg	2-(1-Methyl-1H-imidazol-5-yl)ethanol; .	802027-25-4		250MG	€738.60	2023-02-01
eNovation Chemicals LLC	Y1235569-100mg	2-(1-methyl-1H-imidazol-5-yl)ethan-1-ol	802027-25-4	95%	100mg	$180	2024-06-06
eNovation Chemicals LLC	Y1235569-250mg	2-(1-methyl-1H-imidazol-5-yl)ethan-1-ol	802027-25-4	95%	250mg	$275	2024-06-06
Enamine	EN300-139690-0.05g	2-(1-methyl-1H-imidazol-5-yl)ethan-1-ol	802027-25-4	95%	0.05g	$229.0	2023-06-08
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2-(1-methyl-1H-imidazol-5-yl)ethan-1-ol Production Method

Production Method 1

802027-25-4

Reaction Conditions

1.1 Reagents: Hydrochloric acid Solvents: Water ; 2 h, 23 °C
1.2 Reagents: Sodium borohydride Solvents: Methanol ; 0 °C; 1 h, rt
1.3 Reagents: Sodium hydroxide Solvents: Water ; overnight, 40 °C

Reference

4,5-Disubstituted N-Methylimidazoles as Versatile Building Blocks for Defined Side-Chain Introduction

Przybyla, Daniel; et al, European Journal of Organic Chemistry, 2017, 2017(3), 695-703

Production Method 2

4009-98-7

39021-62-0

802027-25-4

Reaction Conditions

1.1 Reagents: Sodium bis(trimethylsilyl)amide Solvents: Tetrahydrofuran ; 0 °C; 3 h, 23 °C; 23 °C → 0 °C
1.2 Solvents: Tetrahydrofuran ; 0 °C; 1 h, 0 °C; overnight, 23 °C
1.3 Reagents: Water ; 23 °C
2.1 Reagents: Hydrochloric acid Solvents: Water ; 2 h, 23 °C
2.2 Reagents: Sodium borohydride Solvents: Methanol ; 0 °C; 1 h, rt
2.3 Reagents: Sodium hydroxide Solvents: Water ; overnight, 40 °C

Reference

4,5-Disubstituted N-Methylimidazoles as Versatile Building Blocks for Defined Side-Chain Introduction

Przybyla, Daniel; et al, European Journal of Organic Chemistry, 2017, 2017(3), 695-703

Production Method 3

38993-84-9

802027-25-4

Reaction Conditions

1.1 Reagents: Manganese oxide (MnO2) Solvents: Chloroform ; 1 h, rt → reflux
2.1 Reagents: Sodium bis(trimethylsilyl)amide Solvents: Tetrahydrofuran ; 0 °C; 3 h, 23 °C; 23 °C → 0 °C
2.2 Solvents: Tetrahydrofuran ; 0 °C; 1 h, 0 °C; overnight, 23 °C
2.3 Reagents: Water ; 23 °C
3.1 Reagents: Hydrochloric acid Solvents: Water ; 2 h, 23 °C
3.2 Reagents: Sodium borohydride Solvents: Methanol ; 0 °C; 1 h, rt
3.3 Reagents: Sodium hydroxide Solvents: Water ; overnight, 40 °C

Reference

4,5-Disubstituted N-Methylimidazoles as Versatile Building Blocks for Defined Side-Chain Introduction

Przybyla, Daniel; et al, European Journal of Organic Chemistry, 2017, 2017(3), 695-703

Production Method 4

143122-18-3

802027-25-4

Reaction Conditions

1.1 Reagents: Sodium nitrite , Nitric acid Solvents: Water ; > 5 °C; overnight, 23 °C; 23 °C → 0 °C
1.2 Reagents: Sodium hydroxide ; pH 9, 0 °C
2.1 Reagents: Manganese oxide (MnO2) Solvents: Chloroform ; 1 h, rt → reflux
3.1 Reagents: Sodium bis(trimethylsilyl)amide Solvents: Tetrahydrofuran ; 0 °C; 3 h, 23 °C; 23 °C → 0 °C
3.2 Solvents: Tetrahydrofuran ; 0 °C; 1 h, 0 °C; overnight, 23 °C
3.3 Reagents: Water ; 23 °C
4.1 Reagents: Hydrochloric acid Solvents: Water ; 2 h, 23 °C
4.2 Reagents: Sodium borohydride Solvents: Methanol ; 0 °C; 1 h, rt
4.3 Reagents: Sodium hydroxide Solvents: Water ; overnight, 40 °C

Reference

4,5-Disubstituted N-Methylimidazoles as Versatile Building Blocks for Defined Side-Chain Introduction

Przybyla, Daniel; et al, European Journal of Organic Chemistry, 2017, 2017(3), 695-703

Production Method 5

333-20-0

593-51-1

89727-88-8

802027-25-4

Reaction Conditions

1.1 Reagents: Acetic acid Solvents: 1-Butanol ; 3 d, 23 °C
2.1 Reagents: Sodium nitrite , Nitric acid Solvents: Water ; > 5 °C; overnight, 23 °C; 23 °C → 0 °C
2.2 Reagents: Sodium hydroxide ; pH 9, 0 °C
3.1 Reagents: Manganese oxide (MnO2) Solvents: Chloroform ; 1 h, rt → reflux
4.1 Reagents: Sodium bis(trimethylsilyl)amide Solvents: Tetrahydrofuran ; 0 °C; 3 h, 23 °C; 23 °C → 0 °C
4.2 Solvents: Tetrahydrofuran ; 0 °C; 1 h, 0 °C; overnight, 23 °C
4.3 Reagents: Water ; 23 °C
5.1 Reagents: Hydrochloric acid Solvents: Water ; 2 h, 23 °C
5.2 Reagents: Sodium borohydride Solvents: Methanol ; 0 °C; 1 h, rt
5.3 Reagents: Sodium hydroxide Solvents: Water ; overnight, 40 °C

Reference

4,5-Disubstituted N-Methylimidazoles as Versatile Building Blocks for Defined Side-Chain Introduction

Przybyla, Daniel; et al, European Journal of Organic Chemistry, 2017, 2017(3), 695-703